Cas no 176694-36-3 (Methyl 4-fluoro-3-(trifluoromethyl)benzoate)

• Product Name: Methyl 4-fluoro-3-(trifluoromethyl)benzoate
• CAS No: 176694-36-3
• MF: C₉H₆F₄O₂
• MW: 222.136356830597
• MDL: MFCD06203709
• CID: 839041
• PubChem ID: 15285559
• Update Time: 2025-11-01

Methyl 4-fluoro-3-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-fluoro-3-(trifluoromethyl)benzoate
• methyl 4-fluoro-3-trifluoromethylbenzoate
• 4-fluoro-3-trifluoromethylbenzoic acid methyl ester
• 4-fluoro-3-trifluoromethyl-benzoic acid methyl ester
• ACMC-209ebw
• AGN-PC-00OQD6
• CTK3J6095
• methyl 4-fluoro-3-trifluoromethyl-benzoate
• METHYL 4-FLUORO-3-TRIFLUOROMETHYLBENZOTE
• SureCN752590
• Benzoic acid, 4-fluoro-3-(trifluoroMethyl)-, Methyl ester
• KSC496A9L
• IRYBOHVMFKZODT-UHFFFAOYSA-N
• CL8571
• AM83159
• CM12799
• SY034827
• AB0022905
• AKOS010977365
• DTXSID20570997
• Methyl4-fluoro-3-(trifluoromethyl)benzoate
• CS-W022853
• DS-1024
• 4-fluoro-3-(trifluoromethyl)benzoic acid methyl ester;methyl 4-fluoro-3-(trifluoromethyl)benzoate;
• 176694-36-3
• MFCD06203709
• SCHEMBL752590

• MDL： MFCD06203709
• Inchi： 1S/C9H6F4O2/c1-15-8(14)5-2-3-7(10)6(4-5)9(11,12)13/h2-4H,1H3
• InChI Key： IRYBOHVMFKZODT-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(=O)OC)C=C1C(F)(F)F

Computed Properties

• Exact Mass: 222.03038
• Monoisotopic Mass: 222.03039208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 2.8

Experimental Properties

• Density: 1.345±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 218.6±40.0 ºC (760 Torr),
• Flash Point: 83.7±22.2 ºC,
• Solubility: Very slightly soluble (0.13 g/l) (25 º C),
• PSA: 26.3

Methyl 4-fluoro-3-(trifluoromethyl)benzoate Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Methyl 4-fluoro-3-(trifluoromethyl)benzoate

Recent Advances in the Application of Methyl 4-fluoro-3-(trifluoromethyl)benzoate (CAS: 176694-36-3) in Chemical Biology and Pharmaceutical Research

Methyl 4-fluoro-3-(trifluoromethyl)benzoate (CAS: 176694-36-3) is a fluorinated aromatic ester that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, particularly those targeting kinase inhibitors and other therapeutic agents. The presence of both fluorine and trifluoromethyl groups enhances its metabolic stability and lipophilicity, making it an attractive scaffold for drug discovery.

Recent studies have explored the utility of Methyl 4-fluoro-3-(trifluoromethyl)benzoate in the development of novel kinase inhibitors. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its incorporation into a series of potent and selective inhibitors targeting the epidermal growth factor receptor (EGFR). The researchers highlighted the compound's ability to improve binding affinity and selectivity, attributed to the electron-withdrawing effects of the fluorine and trifluoromethyl groups. These findings underscore its potential in addressing resistance mechanisms in cancer therapy.

In addition to its role in kinase inhibitor development, Methyl 4-fluoro-3-(trifluoromethyl)benzoate has been employed in the synthesis of agrochemicals and materials science applications. A recent patent (WO2023056789) disclosed its use in creating advanced fluorinated polymers with enhanced thermal stability and chemical resistance. The compound's unique electronic properties, derived from its fluorinated aromatic ring, contribute to the performance of these materials in harsh environments.

The synthetic routes to Methyl 4-fluoro-3-(trifluoromethyl)benzoate have also been optimized in recent years. A 2022 publication in Organic Process Research & Development described a scalable and cost-effective method for its production, utilizing palladium-catalyzed cross-coupling reactions. This advancement addresses previous challenges related to yield and purity, facilitating its broader adoption in industrial applications.

Looking ahead, the potential of Methyl 4-fluoro-3-(trifluoromethyl)benzoate extends to emerging areas such as positron emission tomography (PET) tracer development. Its fluorine atom presents opportunities for isotopic labeling with fluorine-18, a key radionuclide in medical imaging. Preliminary studies suggest its derivatives could serve as promising candidates for oncology diagnostics, though further validation is required.

In conclusion, Methyl 4-fluoro-3-(trifluoromethyl)benzoate (CAS: 176694-36-3) continues to demonstrate its value across multiple domains of chemical and pharmaceutical research. Its unique structural features and versatile reactivity position it as a critical building block for future innovations in drug discovery, materials science, and diagnostic applications. Ongoing research is expected to uncover additional applications and refine synthetic methodologies for this important compound.